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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B609077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information regarding the solubility and stability of the C-C

chemokine receptor type 2 (CCR2) antagonist, MK-0812 succinate, in dimethyl sulfoxide

(DMSO). Adherence to these guidelines is crucial for maintaining the integrity of the compound

and ensuring accurate and reproducible experimental results.

Introduction
MK-0812 is a potent and selective antagonist of CCR2, a key receptor in the signaling pathway

of monocyte chemoattractant protein-1 (MCP-1 or CCL2). This pathway is implicated in various

inflammatory and autoimmune diseases. As a small molecule inhibitor, understanding its

solubility and stability in common laboratory solvents like DMSO is fundamental for its use in in

vitro and in vivo studies.

Data Presentation
Solubility of MK-0812 Succinate in DMSO
The solubility of a compound is a critical parameter for the preparation of stock solutions. It is

essential to use anhydrous DMSO and to ensure the compound is fully dissolved. Sonication

may be used to aid dissolution.
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Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source

DMSO ≥ 32 54.46
MedChemExpress[1]

[2]

DMSO 28 47.65 TargetMol

Note: The notation "≥" indicates that the saturation point was not reached at the specified

concentration. It is recommended to use newly opened, anhydrous DMSO, as its hygroscopic

nature can negatively impact the solubility of compounds[1].

Stability and Storage of MK-0812 Succinate in DMSO
Proper storage of MK-0812 succinate stock solutions is vital to prevent degradation and

maintain its biological activity. Stock solutions in DMSO should be stored at low temperatures

and protected from moisture.

Storage
Temperature

Duration Recommendations Source

-80°C Up to 1 year
Sealed storage, away

from moisture.
TargetMol

-80°C 6 months
Sealed storage, away

from moisture.

MedChemExpress[1]

[2]

-20°C 1 month
Sealed storage, away

from moisture.

MedChemExpress[1]

[2]

Signaling Pathway of MK-0812
MK-0812 acts as an antagonist at the CCR2 receptor, a G-protein coupled receptor (GPCR).

The binding of the natural ligand, MCP-1 (CCL2), to CCR2 initiates a signaling cascade that is

crucial for monocyte chemotaxis. MK-0812 blocks this interaction.
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Start

Weigh ~5 mg
MK-0812 Succinate

Add 100 µL
Anhydrous DMSO

Vortex and Incubate
(1 hr at RT)

Centrifuge
(14,000 rpm, 10 min)

Collect Supernatant
(Saturated Solution)

Prepare Serial Dilutions
in DMSO

Measure Turbidity or
Absorbance

Plot Data and
Determine Solubility

End
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At Each Time Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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